Cas no 90095-19-5 (Phenol, 2-(1,4,7,10-tetraoxacyclododec-2-ylmethoxy)-)

• Product Name: Phenol, 2-(1,4,7,10-tetraoxacyclododec-2-ylmethoxy)-
• CAS No: 90095-19-5
• MF: C₁₅H₂₂O₆
• MW: 298.331585407257
• CID: 794466
• PubChem ID: 71430374
• Update Time: 2025-04-19

Phenol, 2-(1,4,7,10-tetraoxacyclododec-2-ylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-(1,4,7,10-tetraoxacyclododec-2-ylmethoxy)-
• 2-(1,4,7,10-tetraoxacyclododec-2-ylmethoxy)phenol
• DTXSID90848998
• 2-[(1,4,7,10-Tetraoxacyclododecan-2-yl)methoxy]phenol
• 90095-19-5

• Inchi： 1S/C15H22O6/c16-14-3-1-2-4-15(14)21-12-13-11-19-8-7-17-5-6-18-9-10-20-13/h1-4,13,16H,5-12H2
• InChI Key： OXGOCVGXCMTUCG-UHFFFAOYSA-N
• SMILES： O1CCOCCOCCOCC1COC1C=CC=CC=1O

Computed Properties

• Exact Mass: 298.14163842g/mol
• Monoisotopic Mass: 298.14163842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66.4Ų